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Introduction

GNF2133 is a potent, selective, and orally active inhibitor of dual-specificity tyrosine-
phosphorylation-regulated kinase 1A (DYRK1A).[1][2] It has emerged as a promising small
molecule for the study of diabetes, particularly Type 1, due to its ability to induce pancreatic 3-
cell proliferation and enhance insulin secretion.[1][3][4][5][6] Deficiency or dysfunction of 3-cells
leads to insufficient insulin production, resulting in hyperglycemia, the hallmark of diabetes.[3]
[4][5][6] GNF2133 offers a potential therapeutic strategy by promoting the regeneration of -cell
mass.[3][4] These application notes provide detailed protocols for utilizing GNF2133 in both in
vitro and in vivo diabetes models.

Mechanism of Action

GNF2133 exerts its pro-proliferative effects on 3-cells primarily through the inhibition of
DYRK1A.[1][3][4] DYRK1A is a constitutively active kinase that negatively regulates the
transcription factor NFAT (Nuclear Factor of Activated T-cells).[3][7] By phosphorylating NFAT,
DYRKI1A prevents its translocation to the nucleus, thereby suppressing the transcription of
genes essential for cell cycle progression.[3][7] Inhibition of DYRK1A by GNF2133 allows for
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the activation of the Calcineurin/NFAT signaling pathway, leading to NFAT nuclear translocation
and subsequent induction of (-cell proliferation.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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